Cas no 102871-31-8 (3-Pentylthiophene)

3-Pentylthiophene structure
3-Pentylthiophene structure
Product Name:3-Pentylthiophene
CAS No:102871-31-8
MF:C9H14S
MW:154.272461414337
MDL:MFCD00143182
CID:125314
Update Time:2026-05-14

3-Pentylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-pentyl-
    • 3-Pentylthiophene
    • 3-N-PENTYLTHIOPHENE
    • 615FDD13VG
    • 3-Amylthiophene
    • 3-Pentylthiophene, AldrichCPR
    • VT20249
    • FCH1116548
    • Z5434
    • P1127
    • MDL： MFCD00143182
    • Inchi： 1S/C9H14S/c1-2-3-4-5-9-6-7-10-8-9/h6-8H,2-5H2,1H3
    • InChI Key： PIQKSZYJGUXAQF-UHFFFAOYSA-N
    • SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 154.08200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 80.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 0,95 g/cm3
  • Boiling Point: 200°C(lit.)
  • Flash Point: 54.551 °C
  • Refractive Index: 1.4970 to 1.5000
  • PSA: 28.24000
  • LogP: 3.48080

3-Pentylthiophene Security Information

3-Pentylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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